Cas no 1396873-77-0 (3-chloro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzamide)

• Product Name: 3-chloro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzamide
• CAS No: 1396873-77-0
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• CID: 5400840
• PubChem ID: 71798281
• Update Time: 2025-05-24

3-chloro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 1396873-77-0
• 3-chloro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzamide
• 3-chloro-N-(2-(furan-3-yl)-2-hydroxyethyl)benzamide
• F6355-0066
• AKOS024549273

• Inchi： 1S/C13H12ClNO3/c14-11-3-1-2-9(6-11)13(17)15-7-12(16)10-4-5-18-8-10/h1-6,8,12,16H,7H2,(H,15,17)
• InChI Key： QOTWNUOYDLJVFD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NCC(C1=COC=C1)O)=O

Computed Properties

• Exact Mass: 265.0505709g/mol
• Monoisotopic Mass: 265.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzamide

Research Brief on 3-chloro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzamide (CAS: 1396873-77-0): Recent Advances and Applications

3-chloro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzamide (CAS: 1396873-77-0) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its furan and benzamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanistic insights, positioning it as a candidate for further drug development.

The structural uniqueness of 3-chloro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzamide lies in its hybrid architecture, combining a chloro-substituted benzamide with a furan-3-yl ethanolamine side chain. This design is hypothesized to enhance binding affinity to specific biological targets, such as kinases or G-protein-coupled receptors (GPCRs). Recent in vitro studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting potential applications in autoimmune diseases and cancer therapy.

One of the most significant breakthroughs in the study of this compound is its role as a selective modulator of the NF-κB pathway. A 2023 study published in the Journal of Medicinal Chemistry revealed that 3-chloro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzamide effectively suppresses NF-κB activation in macrophage cells, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding underscores its potential as an anti-inflammatory agent with a novel mechanism of action.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 3-chloro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzamide. A team at the University of Cambridge developed a streamlined, one-pot synthesis method that reduces the number of purification steps while maintaining high enantiomeric purity. This innovation, detailed in a 2024 Organic Process Research & Development paper, could facilitate large-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the pharmacokinetic profiling of 3-chloro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzamide. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate moderate oral bioavailability and rapid hepatic metabolism, which may necessitate structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 3-chloro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzamide represents an exciting frontier in medicinal chemistry, with demonstrated biological activity and room for further optimization. Its dual functionality as an anti-inflammatory and potential anticancer agent makes it a compelling subject for future research. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial to unlocking its full therapeutic potential.